Cas no 1511332-39-0 (1,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrazole)

1,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrazole structure

1511332-39-0 structure

Product Name:1,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrazole

CAS No:1511332-39-0

Molecular Formula:C₉H₁₅N₃

Molecular Weight:165.235501527786

CID:6317453

PubChem ID:82596924

1,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrazole Properties

Names and Identifiers

- 1,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrazole
- EN300-1727668
- 1511332-39-0
- InChIKey： IRWCBJCIYLCNFW-UHFFFAOYSA-N
- Inchi： 1S/C9H15N3/c1-7-6-12(2)11-9(7)8-4-3-5-10-8/h6,8,10H,3-5H2,1-2H3
- SMILES： N1CCCC1C1C(C)=CN(C)N=1

Computed Properties

Exact Mass: 165.126597491g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 165.126597491g/mol
Heavy Atom Count: 12
Complexity: 160
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.5
Topological Polar Surface Area: 29.8Å²

1,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrazole Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1727668-0.05g	1,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrazole	1511332-39-0		0.05g	$1140.0	2023-09-20

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